Cas no 878123-82-1 (4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

4-(4-Bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a brominated pyrrolopyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fused pyrrolopyrimidine core substituted with a 4-bromophenyl group and a methyl group, offering versatility for further functionalization. The compound's rigid heterocyclic framework may enhance binding affinity in medicinal chemistry applications, particularly as a scaffold for kinase inhibitors or other biologically active molecules. The bromine substituent provides a handle for cross-coupling reactions, enabling efficient derivatization. Its well-defined crystalline properties facilitate characterization and purification. This intermediate is particularly valuable for exploratory synthesis in drug discovery programs targeting CNS disorders or inflammatory diseases.

4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione structure

878123-82-1 structure

Product Name:4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

CAS No:878123-82-1

MF:C₁₃H₁₂BrN₃O₂

MW:322.15728187561

CID:5475563

Update Time:2025-10-19

4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(4-bromophenyl)-3,4,6,7-tetrahydro-6-methyl-
- 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
- Inchi： 1S/C13H12BrN3O2/c1-17-6-9-10(12(17)18)11(16-13(19)15-9)7-2-4-8(14)5-3-7/h2-5,11H,6H2,1H3,(H2,15,16,19)
- InChI Key： ZIQDKLXMTLOXTK-UHFFFAOYSA-N
- SMILES： C1(=O)NC(C2=CC=C(Br)C=C2)C2C(=O)N(C)CC=2N1

4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2711-0211-2μmol	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2711-0211-5μmol	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2711-0211-10μmol	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2711-0211-20μmol	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2711-0211-1mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2711-0211-2mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2711-0211-3mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2711-0211-4mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2711-0211-5mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2711-0211-10mg	4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione	878123-82-1	90%+	10mg	$118.5	2023-05-16

4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

Additional information on 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 878123-82-1)

4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, also known by its CAS number 878123-82-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione features a brominated phenyl group and a methyl group attached to the pyrrolopyrimidine core. The bromine atom in the phenyl group can influence the compound's electronic properties and reactivity, making it an interesting candidate for various chemical modifications and derivatizations. The methyl group adds steric bulk and can affect the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione in cancer therapy. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against various human cancer cell lines. The researchers found that it selectively targets and inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has been investigated for its anti-inflammatory properties. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-bromophenyl)-6-methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3，4-d]pyrimidine-2，5-dione in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future drug development efforts.

In conclusion, 4-(4-bromophenyl)-6-methyl-1， H， 2， H， 3， H， 4， H， 5， H， 6， H， 7， H-pyrrolo[3， 4-d]pyrimidine-2， 5-dione (CAS No. 878123-82-1) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy and inflammation management make it an exciting target for medicinal chemists and pharmaceutical researchers. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties,CAS No. 878123-82-1 is poised to play a significant role in the development of novel therapeutic agents.